The Chemical Architecture and Application of 3-Amino-6-bromo-5-(trifluoromethyl)picolinic Acid in CFTR Modulator Synthesis
The Chemical Architecture and Application of 3-Amino-6-bromo-5-(trifluoromethyl)picolinic Acid in CFTR Modulator Synthesis
Executive Summary
3-Amino-6-bromo-5-(trifluoromethyl)picolinic acid (CAS: 1334546-32-5) is a highly functionalized pyridine derivative that serves as a cornerstone building block in modern medicinal chemistry. Its unique substitution pattern—combining a hydrogen-bonding amino group, a lipophilic trifluoromethyl group, and an electrophilic bromine handle—makes it an ideal scaffold for synthesizing complex active pharmaceutical ingredients (APIs). Most notably, this compound is a critical intermediate in the development of picolinamide-based correctors for the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein [1].
This technical guide provides an in-depth analysis of the compound's physicochemical properties, its strategic role in drug design, and self-validating experimental protocols for its synthesis and downstream functionalization.
Physicochemical Properties & Structural Analysis
The strategic placement of functional groups on the picolinic acid core dictates both its reactivity and its pharmacological utility.
-
C2 Carboxylic Acid: Serves as the primary handle for amide coupling, enabling the attachment of complex chiral amines.
-
C3 Amino Group: Acts as a critical hydrogen bond donor for target protein engagement. Synthetically, it strongly activates the ring, directing electrophilic aromatic substitution to the para-position (C6).
-
C5 Trifluoromethyl Group: Enhances the overall metabolic stability and lipophilicity (LogP) of the resulting drug candidate, improving cellular permeability.
-
C6 Bromo Group: Provides a highly reactive site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), allowing for late-stage diversification [3].
Quantitative Data Summary
| Property | Value |
| Chemical Name | 3-Amino-6-bromo-5-(trifluoromethyl)picolinic acid |
| CAS Registry Number | 1334546-32-5 |
| Molecular Formula | C7H4BrF3N2O2 |
| Molecular Weight | 285.02 g/mol |
| SMILES String | Nc1cc(c(Br)nc1C(O)=O)C(F)(F)F |
| Physical State | Solid (Powder or Crystals) |
| Storage Conditions | 2-8°C, inert atmosphere, dark place [2] |
Strategic Role in CFTR Modulator Development
Cystic fibrosis (CF) is primarily driven by the ΔF508 mutation in the CFTR gene, which causes the resulting chloride channel protein to misfold and degrade in the endoplasmic reticulum (ER) before reaching the cell membrane. Picolinamide derivatives synthesized from 1334546-32-5 act as pharmacological "correctors." These molecules bind directly to the mutant CFTR protein, acting as chaperones that stabilize its 3D conformation. This stabilization prevents premature degradation, allowing the protein to traffic to the epithelial cell surface and restore mucosal hydration [1][3].
Mechanism of picolinamide-based CFTR correctors stabilizing mutant proteins.
Self-Validating Synthetic Methodology
The synthesis of 3-amino-6-bromo-5-(trifluoromethyl)picolinic acid requires precise regiocontrol. The following protocol outlines a robust, self-validating workflow starting from 5-(trifluoromethyl)picolinonitrile.
Synthetic workflow of 3-amino-6-bromo-5-(trifluoromethyl)picolinic acid.
Protocol 1: Core Scaffold Synthesis
Step 1: Nitration
-
Procedure: Dissolve 5-(trifluoromethyl)picolinonitrile in concentrated H₂SO₄ at 0°C. Slowly add fuming HNO₃. Heat to 60°C for 4 hours.
-
Causality: The electron-withdrawing nitrile and trifluoromethyl groups deactivate the ring, necessitating harsh conditions. Nitration occurs at C3, the least deactivated position.
-
Validation: LC-MS should indicate a mass shift of +45 Da (addition of NO₂).
Step 2: Reduction
-
Procedure: Treat the 3-nitro intermediate with iron powder (Fe) and NH₄Cl in a refluxing ethanol/water mixture for 2 hours. Filter through Celite.
-
Causality: Fe/NH₄Cl is selected over catalytic hydrogenation (Pd/C + H₂) to prevent premature defluorination of the CF₃ group or reduction of the nitrile moiety.
-
Validation: TLC shows a highly polar, UV-active spot. LC-MS confirms the loss of 30 Da (NO₂ → NH₂).
Step 3: Regioselective Bromination
-
Procedure: Dissolve the 3-amino intermediate in DMF. Add N-Bromosuccinimide (NBS) (1.05 eq) in portions at 0°C. Stir for 1 hour.
-
Causality: The strongly electron-donating 3-amino group activates the ortho (C2, C4) and para (C6) positions. C2 is blocked by the nitrile, and C4 is sterically hindered by the adjacent CF₃ group. Thus, bromination proceeds regioselectively at the C6 position.
-
Validation: LC-MS is critical here; the product must exhibit a characteristic 1:1 isotopic doublet (M and M+2) confirming the presence of a single bromine atom.
Step 4: Hydrolysis
-
Procedure: Treat the brominated nitrile with 2M NaOH in methanol at 80°C for 6 hours. Acidify to pH 3 with 1M HCl to precipitate the product.
-
Validation: ¹H NMR (DMSO-d6) should show a single aromatic proton (C4-H) around 8.1 ppm and a broad singlet for the carboxylic acid OH > 13.0 ppm.
Downstream Functionalization Protocols
To convert 1334546-32-5 into a functional CFTR modulator, two key transformations are typically executed: Amide coupling at C2 and Suzuki cross-coupling at C6[3].
Protocol 2: Amide Coupling (Picolinamide Formation)
-
Activation: Dissolve 3-amino-6-bromo-5-(trifluoromethyl)picolinic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 15 minutes.
-
Causality: The electron-withdrawing CF₃ and Br groups reduce the nucleophilicity of the carboxylate. HATU is chosen over standard carbodiimides (like EDC) because it rapidly forms a highly reactive HOAt ester, overcoming the electronic deactivation of the picolinic acid.
-
-
Coupling: Add the target chiral amine (e.g., (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropylamine) (1.1 eq). Stir for 12 hours.
-
Validation: Monitor by LC-MS. The target mass should reflect the combined mass of the acid and amine minus 18 Da (loss of H₂O).
Protocol 3: Suzuki-Miyaura Cross-Coupling
-
Preparation: Combine the brominated picolinamide intermediate (1.0 eq), an aryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq) in a 4:1 mixture of 1,4-dioxane and water.
-
Catalyst Addition: Degas the mixture with N₂ for 10 minutes. Add Pd(dppf)Cl₂ (0.05 eq).
-
Causality: Pd(dppf)Cl₂ is specifically selected for its bidentate ligand architecture, which prevents catalyst deactivation and drives the oxidative addition step efficiently, even with sterically demanding and electron-deficient heteroaryl bromides.
-
-
Reaction & Validation: Heat to 90°C for 8 hours. Reaction completion is validated via LC-MS by the complete disappearance of the 1:1 isotopic bromine signature, replaced by the mass of the newly coupled biaryl system.
References
-
Norman, P. "Novel picolinamide-based cystic fibrosis transmembrane regulator modulators: evaluation of WO2013038373, WO2013038376, WO2013038381, WO2013038386 and WO2013038390." Expert Opinion on Therapeutic Patents, 2014.[Link]
- Novartis AG. "WO2013038390A1 - N-Substituted Heterocyclyl Carboxamides.
